2-(3,5-dimethylisoxazol-4-yl)-1-(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C16H23N5O4S/c1-12-15(13(2)25-18-12)9-16(22)20-5-4-6-21(8-7-20)26(23,24)14-10-17-19(3)11-14/h10-11H,4-9H2,1-3H3
• InChI Key: ZJHIVBWDAAZCTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C16H23N5O4S
• Molecular Weight: 381.5 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-1-(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone is a useful research compound. Its molecular formula is C16H23N5O4S and its molecular weight is 381.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds incorporating pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives have been synthesized. Some of these compounds exhibited moderate effects against bacterial and fungal species, highlighting their potential in antimicrobial research (Abdel‐Aziz et al., 2008).

Antimicrobial Evaluation

• A novel series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety have shown antimicrobial activities exceeding those of reference drugs, indicating the utility of these compounds in developing new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).

Microwave-Mediated Synthesis

• Efficient, microwave-mediated synthesis techniques have been developed for benzothiazole- and benzimidazole-based heterocycles. This research demonstrates the advancements in synthetic methodologies that can facilitate the development of new compounds for various applications (Darweesh, Mekky, Salman, & Farag, 2016).

Antiviral Activity

• Synthesis and evaluation of antiviral activity of certain heterocyclic compounds have been explored, providing a foundation for the development of new antiviral agents. This underscores the potential pharmaceutical applications of such compounds (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Cathepsin B Inhibition and Cytotoxicity

• Research on palladacycles has shown excellent correlation between cathepsin B inhibition and cytotoxicity, suggesting potential applications in cancer therapy. This highlights the relevance of chemical synthesis in developing therapeutic agents (Spencer et al., 2009).